Cas no 1805935-12-9 (2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile
• CAS No: 1805935-12-9
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4861866
• Update Time: 2025-07-19

2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-6(2-3-13)7(9(11)12)4-14-8(5)10/h4,9H,2H2,1H3
• InChI Key： XQUUYQFJXSNPIL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(CC#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile

Professional Introduction to 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile (CAS No. 1805935-12-9)

2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805935-12-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a bromo substituent, a difluoromethyl group, and an acetonitrile moiety, make it a versatile building block for designing novel therapeutic agents.

The 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active compounds. The bromo group at the 2-position and the difluoromethyl group at the 5-position introduce specific electronic and steric properties that can influence the reactivity and binding affinity of the compound. These features are particularly valuable in drug discovery efforts, where precise control over molecular interactions is crucial.

In recent years, there has been growing interest in the development of small molecules that target various disease pathways. The acetonitrile group at the 4-position of this compound not only contributes to its solubility but also serves as a handle for further functionalization. This makes it an attractive candidate for exploring new chemical entities (NCEs) in medicinal chemistry.

One of the most compelling aspects of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By modifying the pyridine scaffold, researchers can fine-tune the properties of kinase inhibitors to improve their selectivity and efficacy. The bromo and difluoromethyl groups provide excellent handles for further derivatization, allowing chemists to explore a wide range of structural variations.

Recent studies have demonstrated the utility of this compound in the development of novel antiviral agents. The pyridine core is known to interact favorably with viral proteases and polymerases, making it an ideal starting point for designing inhibitors. The presence of electron-withdrawing groups such as the bromo and difluoromethyl substituents enhances the binding affinity of these inhibitors to their target proteins. This has led to several promising candidates being investigated in preclinical studies.

The pharmaceutical industry has also shown interest in using 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile as a precursor for developing treatments against neurological disorders. Pyridine-based compounds have been widely studied for their potential to modulate neurotransmitter systems. The unique combination of substituents in this molecule allows for fine-tuning of its pharmacological properties, making it a valuable tool for exploring new therapeutic strategies.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The pyridine scaffold can be incorporated into organic semiconductors and ligands used in catalysis. The bromo and difluoromethyl groups provide sites for further functionalization, enabling researchers to tailor the properties of these materials for specific applications.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromo group typically employs halogenation reactions, while the difluoromethyl group can be incorporated through metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves converting an ester or aldehyde functionality into an acetonitrile group using appropriate reagents.

Ongoing research continues to uncover new applications for this compound. For instance, its use as a ligand in transition metal catalysis has been explored, with promising results in asymmetric synthesis. The ability to fine-tune its electronic properties makes it an excellent candidate for designing catalysts with high enantioselectivity.

The growing body of literature on 2-Bromo-5-(difluoromethyl)-3-methylpyridine-4-acetonitrile underscores its importance as a building block in synthetic chemistry and drug discovery. As new methodologies emerge, researchers will undoubtedly find innovative ways to utilize this compound's unique structural features.